molecular formula C8H16N2O B8800155 1-Cyclohexyl-3-methylurea CAS No. 39804-96-1

1-Cyclohexyl-3-methylurea

Cat. No.: B8800155
CAS No.: 39804-96-1
M. Wt: 156.23 g/mol
InChI Key: YKLDLMXTBHWMPV-UHFFFAOYSA-N
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Description

1-Cyclohexyl-3-methylurea is a useful research compound. Its molecular formula is C8H16N2O and its molecular weight is 156.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

39804-96-1

Molecular Formula

C8H16N2O

Molecular Weight

156.23 g/mol

IUPAC Name

1-cyclohexyl-3-methylurea

InChI

InChI=1S/C8H16N2O/c1-9-8(11)10-7-5-3-2-4-6-7/h7H,2-6H2,1H3,(H2,9,10,11)

InChI Key

YKLDLMXTBHWMPV-UHFFFAOYSA-N

Canonical SMILES

CNC(=O)NC1CCCCC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

In 500 ml of ethyl ether is dissolved 57 g of methyl isocyanate and, then, 99 g of cyclohexylamine is added dropwise, whereupon crystals separate. The crystals are washed with ether. By the above procedure is obtained 105 g of N-methyl-N'-cyclohexylurea. melting point: 160°-161° C.
Quantity
99 g
Type
reactant
Reaction Step One
Quantity
57 g
Type
reactant
Reaction Step Two
Quantity
500 mL
Type
solvent
Reaction Step Two

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